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Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B047819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Dimethylacetamide-d9
(DMA-d9), a deuterated solvent essential for high-precision analytical chemistry. This document

details its chemical and physical properties, outlines a standard experimental protocol for its

primary application in Nuclear Magnetic Resonance (NMR) spectroscopy, and illustrates key

structural and procedural information through diagrams.

Core Properties and Specifications
N,N-Dimethylacetamide-d9, the perdeuterated analog of N,N-Dimethylacetamide, is a polar

aprotic solvent widely utilized in research and development.[1] Its key advantage lies in the

substitution of hydrogen atoms with deuterium, which minimizes solvent-derived signals in ¹H

NMR spectroscopy, thereby enhancing spectral clarity and allowing for the unambiguous

analysis of an analyte's proton signals.[2]

Physical and Chemical Data
The fundamental properties of N,N-Dimethylacetamide-d9 are summarized below. This data

is crucial for its proper handling, storage, and application in experimental settings.
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Property Value References

Chemical Formula C₄D₉NO [2]

Linear Formula CD₃CON(CD₃)₂

Molecular Weight 96.18 g/mol [3]

CAS Number 16727-10-9 [2]

Physical State Colorless Liquid [2][4]

Isotopic Purity ≥99 atom % D [2]

Melting Point -20 °C [5]

Boiling Point 164-166 °C

Density 1.033 g/mL at 25 °C

Refractive Index (n20/D) 1.438

Chemical Identifiers
For unambiguous identification and data retrieval, the following chemical identifiers are

provided.

Identifier Type Value References

InChI Key
FXHOOIRPVKKKFG-

GQALSZNTSA-N
[2]

SMILES

O=C(N(C([2H])([2H])

[2H])C([2H])([2H])[2H])C([2H])

([2H])[2H]

MDL Number MFCD00066061

PubChem CID 22789542 [4][6]

Primary Applications in Research
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The primary application of DMA-d9 is as a solvent in NMR spectroscopy, where it provides a

clear background for analyzing dissolved analytes.[2] It is also valuable as a deuterated

internal standard in quantitative liquid chromatography-mass spectrometry (LC-MS) assays,

where its chemical similarity to the analyte and different mass-to-charge ratio allow for distinct

detection.[2]

Experimental Protocol: NMR Sample Preparation
The following is a detailed methodology for preparing an analytical sample for NMR

spectroscopy using N,N-Dimethylacetamide-d9. Proper sample preparation is critical to

obtaining high-quality, high-resolution NMR spectra.[7]

Objective: To prepare a homogeneous, particulate-free solution of an analyte in DMA-d9

suitable for NMR analysis.

Materials:

Analyte (solid or liquid)

N,N-Dimethylacetamide-d9 (≥99 atom % D)

High-quality 5 mm NMR tube and cap

Volumetric glassware or calibrated micropipette

Small vial for dissolving

Pasteur pipette

Filtration medium (e.g., a small plug of cotton or glass wool)[8]

Vortex mixer (optional)

Procedure:

Determine Sample Quantity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b108396
https://www.benchchem.com/product/b108396
https://www.benchchem.com/product/b047819?utm_src=pdf-body
https://publish.uwo.ca/~chemnmr/usingthefacility/NMR_Sample_Preparation_2.0.pdf
https://www.benchchem.com/product/b047819?utm_src=pdf-body
https://nmr.chem.umn.edu/samprep.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For solid samples: Weigh approximately 5-25 mg of the analyte directly into a clean, dry

vial.[8] The exact amount depends on the molecular weight of the compound and the

sensitivity of the NMR spectrometer.

For liquid samples: Use approximately one drop of the liquid analyte.[9]

Solvent Addition:

Add approximately 0.6–0.7 mL of N,N-Dimethylacetamide-d9 to the vial containing the

analyte.[7][10] This volume is optimal for most standard 5 mm NMR tubes, ensuring the

sample fills the detection region of the spectrometer's RF coil.[9]

Dissolution:

Gently swirl or vortex the vial to completely dissolve the analyte in the solvent. Ensure no

visible solid particles remain.

Filtration and Transfer:

To remove any particulate matter which can degrade spectral resolution, filter the solution

directly into the NMR tube.[8]

Prepare a filter by tightly packing a small plug of cotton or glass wool into the constriction

of a Pasteur pipette.[8]

Carefully draw the analyte solution into the pipette and gently transfer the filtered solution

into the NMR tube, avoiding the introduction of air bubbles.

Final Steps:

Cap the NMR tube securely to prevent solvent evaporation and contamination.[10]

Label the NMR tube clearly near the top using a permanent marker. Do not use paper

labels or tape, as they can affect the tube's position in the spectrometer.[10]

The sample is now ready for insertion into the NMR spectrometer for data acquisition.

Visualizations
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The following diagrams illustrate the molecular structure of N,N-Dimethylacetamide-d9 and

the general workflow for its use in NMR sample preparation.

Molecular structure of N,N-Dimethylacetamide-d9.
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Experimental workflow for NMR sample preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to N,N-Dimethylacetamide-
d9 (CD3CON(CD3)2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047819#n-n-dimethylacetamide-d9-structural-
formula-cd3con-cd3-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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